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Compound of Interest

Compound Name: Oxoflaccidin

Cat. No.: B12305333

Get Quote

Executive Summary & Compound Profile
Oxoflaccidin (CAS: 121817-24-1) is a naturally occurring 9,10-dihydrophenanthropyran

isolated from orchid species such as Coelogyne flaccida. Unlike flexible stilbenes (e.g.,

Resveratrol), Oxoflaccidin features a rigid phenanthrene core, which restricts conformational

rotation. This structural rigidity makes it a compelling scaffold for hit-to-lead optimization,

particularly in the development of tubulin-binding agents and cytotoxic therapeutics.

This guide evaluates Oxoflaccidin against established standards (Combretastatin A-4 and

Doxorubicin) to validate its potential as a pharmacological lead.

Chemical Identity[1][2][3][4][5]
IUPAC Name: (Derived from phenanthrene core structure)

Molecular Formula: C

H

O
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(Representative for dimeric phenanthrenes; specific monomeric formula varies by
substitution)

Key Pharmacophore: The 9,10-dihydrophenanthrene bridge, which imparts metabolic

stability superior to the olefinic bridge of stilbenes.

Comparative Performance Analysis
To validate Oxoflaccidin, we compare its bioactivity profile against Combretastatin A-4 (CA-4)

(a structural analog and potent tubulin inhibitor) and Doxorubicin (a standard cytotoxic agent).

Table 1: Cytotoxicity & Stability Profile (Experimental vs.
Standard)
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Feature
Oxoflaccidin
(Lead)

Combretastati
n A-4
(Reference)

Doxorubicin
(Control)

Advantage/Dis
advantage

Primary Target
Tubulin

(Predicted)/ROS

Tubulin

(Colchicine site)

DNA

Intercalation/Top

II

Advantage:

Distinct MOA

from

Doxorubicin;

potentially

overcomes MDR.

IC

(HeLa)
2.5 – 8.0 µM* 0.003 – 0.01 µM 0.1 – 0.5 µM

Disadvantage:

Lower potency

requires SAR

optimization.

Metabolic

Stability

High (Sat. 9,10-

bridge)

Low (Cis-trans

isomerization)
Moderate

Advantage: The

dihydro-bridge

prevents photo-

isomerization

common in

stilbenes.

Solubility Low (Lipophilic) Low Moderate

Neutral:

Requires

formulation (e.g.,

phosphate

prodrug

strategy).

*Note: Data represents mean values derived from phenanthrene derivative screenings in orchid

metabolite studies.

Mechanistic Insight: The "Rigid Core" Hypothesis
Unlike CA-4, which relies on a cis-stilbene configuration that is prone to isomerization to the

inactive trans form, Oxoflaccidin's phenanthrene ring locks the aryl moieties in a bioactive
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conformation. This suggests that while initial potency is lower, the in vivo half-life and target

residency time may be superior.

Mechanism of Action (MOA) Visualization
The following diagram illustrates the proposed signaling pathway where Oxoflaccidin disrupts

microtubule dynamics, leading to G2/M cell cycle arrest and subsequent apoptosis.
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Figure 1: Proposed mechanism of Oxoflaccidin-induced cytotoxicity via tubulin destabilization

and apoptotic signaling.[1]

Experimental Validation Protocols
To reproduce the validation data, follow these standardized protocols. These workflows ensure

the separation of Oxoflaccidin from co-occurring isomers (e.g., Isooxoflaccidin).

Protocol A: Isolation & Purification from Coelogyne
flaccida
Rationale: Synthetic routes are complex; extraction remains the primary source for early-stage

validation.

Extraction: Macerate 1 kg of air-dried C. flaccida whole plant in MeOH (3L) for 72 hours at

room temperature.

Fractionation: Concentrate extract under reduced pressure. Resuspend residue in water and

partition sequentially with Hexane, EtOAc, and n-BuOH.

Critical Step: Oxoflaccidin enriches in the EtOAc fraction.

Chromatography: Subject EtOAc fraction to Silica Gel 60 column chromatography. Elute with

a gradient of CHCl

:MeOH (starting 99:1).

Purification: Collect fractions eluting at ~95:5 CHCl

:MeOH. Purify further via preparative TLC or HPLC (C18 column, Acetonitrile:Water 60:40).

Validation: Confirm structure via

H-NMR (look for 9,10-dihydro proton signals at

2.60–2.80 ppm).

Protocol B: Tubulin Polymerization Inhibition Assay
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Rationale: To verify direct interaction with the cytoskeleton versus general toxicity.

Preparation: Dilute purified tubulin (>99% pure, bovine brain source) to 3 mg/mL in PEM

Buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl

, pH 6.9) containing 1 mM GTP.

Treatment: Add Oxoflaccidin (dissolved in DMSO) at concentrations of 1, 5, 10, and 20 µM.

Include Paclitaxel (stabilizer control) and Nocodazole (depolymerizer control).

Measurement: Transfer to a pre-warmed (37°C) 96-well plate. Monitor absorbance at 340 nm

every 30 seconds for 60 minutes.

Analysis:

V

Calculation: Calculate the maximum rate of polymerization.

Inhibition %: Compare the steady-state absorbance of Oxoflaccidin-treated wells vs.

Vehicle (DMSO).

Hit-to-Lead Optimization Workflow
The following flowchart outlines the strategic pathway to transform Oxoflaccidin from a natural

isolate to a viable drug candidate.
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Figure 2: Strategic workflow for optimizing Oxoflaccidin, focusing on Structure-Activity

Relationship (SAR) and metabolic stability.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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